Cas no 118133-25-8 (1-Piperazinecarboxamide,N-butyl-)

• Product Name: 1-Piperazinecarboxamide,N-butyl-
• CAS No: 118133-25-8
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 131772
• PubChem ID: 20074044
• Update Time: 2025-04-19

1-Piperazinecarboxamide,N-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N-butyl-
• N-BUTYLPIPERAZINE-1-CARBOXAMIDE
• 1-Piperazinecarboxamide,N-butyl-(9CI)
• SCHEMBL5956005
• DTXSID00602164
• GDLGILNCCMSFAX-UHFFFAOYSA-N
• 118133-25-8
• 1-butylaminocarbonylpiperazine

• Inchi： 1S/C9H19N3O/c1-2-3-4-11-9(13)12-7-5-10-6-8-12/h10H,2-8H2,1H3,(H,11,13)
• InChI Key： GDLGILNCCMSFAX-UHFFFAOYSA-N
• SMILES： O=C(NCCCC)N1CCNCC1

Computed Properties

• Exact Mass: 185.15297
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 49.57